5,8-Dinonylnaphthalene-2-sulfonic acid

• CAS No.: 149537-98-4
• Molecular Formula: C28H44O3S
• Molecular Weight: 460.7 g/mol
• IUPAC Name: 5,8-di(nonyl)naphthalene-2-sulfonic acid
• InChI: InChI=1S/C28H44O3S/c1-3-5-7-9-11-13-15-17-24-19-20-25(18-16-14-12-10-8-6-4-2)28-23-26(32(29,30)31)21-22-27(24)28/h19-23H,3-18H2,1-2H3,(H,29,30,31)
• InChI Key: XYDSNQKUHCTLGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=C2C=CC(=CC2=C(C=C1)CCCCCCCCC)S(=O)(=O)O

Description

5,8-Dinonylnaphthalene-2-sulfonic acid is an organic compound belonging to the class of aryl sulfonic acids. It is characterized by the presence of two nonyl groups attached to the naphthalene ring and a sulfonic acid group at the 2-position. This compound is known for its low water solubility, moderate skin irritant properties, and strong eye irritant properties . It is primarily used as an additive in industrial lubricants, greases, cutting fluids, industrial coatings, and corrosion inhibitors .

Preparation Methods

5,8-Dinonylnaphthalene-2-sulfonic acid is synthesized through a multi-step process:

Alkylation: Naphthalene reacts with nonene in the presence of aluminum chloride as a catalyst to form dinonylnaphthalene.

Sulfonation: The resulting dinonylnaphthalene undergoes sulfonation with concentrated sulfuric acid to produce dinonylnaphthalene monosulfonic acid or dinonylnaphthalene disulfonic acid.

Purification: The sulfonation by-products, such as dinonylnaphthalene disulfonic acid, are removed by solvent extraction.

Chemical Reactions Analysis

5,8-Dinonylnaphthalene-2-sulfonic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to sulfonate salts.

Substitution: The sulfonic acid group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5,8-Dinonylnaphthalene-2-sulfonic acid has several scientific research applications:

Chemistry: It is used as a phase-transfer catalyst and an acid catalyst in organic media.

Biology: The compound’s ability to form micelles makes it useful in studying the behavior of surfactants and their interactions with biological molecules.

Industry: It is widely used as an additive in industrial lubricants, greases, cutting fluids, industrial coatings, and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 5,8-Dinonylnaphthalene-2-sulfonic acid involves its ability to form micelles in nonpolar solvents. These micelles can encapsulate and transport various substances, making the compound an effective phase-transfer catalyst . The sulfonic acid group interacts with polar molecules, while the nonyl groups provide hydrophobic interactions, facilitating the transfer of substances across different phases.

Comparison with Similar Compounds

5,8-Dinonylnaphthalene-2-sulfonic acid is unique due to its specific structure and properties. Similar compounds include:

1,5-Dinonylnaphthalene-4-sulfonic acid: Another isomer with different placement of the sulfonic acid group.

2,6-Dinonylnaphthalene-4-sulfonic acid: Another isomer with different placement of the sulfonic acid group.

Dinonylnaphthalene disulfonic acid: A water-soluble by-product of the sulfonation process.

These similar compounds share some properties but differ in their specific applications and behavior in various chemical reactions.